Cas no 149377-43-5 (ethyl 2-(thiomorpholin-3-yl)acetate)

Ethyl 2-(thiomorpholin-3-yl)acetate is a versatile thiomorpholine derivative with applications in pharmaceutical and organic synthesis. Its structure combines an ester functionality with a thiomorpholine ring, offering reactivity for further modifications, such as amidation or reduction. The thiomorpholine moiety enhances solubility and bioavailability, making it valuable in drug discovery. The ethyl ester group provides a convenient handle for hydrolysis or transesterification, enabling diverse downstream transformations. This compound is particularly useful as an intermediate in the synthesis of bioactive molecules, including potential CNS-targeting agents. Its stability under standard conditions ensures ease of handling and storage. High purity grades are available for research and industrial use.

ethyl 2-(thiomorpholin-3-yl)acetate structure

149377-43-5 structure

Product Name:ethyl 2-(thiomorpholin-3-yl)acetate

CAS No:149377-43-5

MF:C₈H₁₅NO₂S

MW:189.27520108223

MDL:MFCD21770396

CID:3784301

PubChem ID:23090296

Update Time:2025-06-07

ethyl 2-(thiomorpholin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

- 3-Thiomorpholineacetic acid, ethyl ester
- ethyl 2-(thiomorpholin-3-yl)acetate
- 149377-43-5
- AKOS015790802
- EN300-869048
- SCHEMBL2918425
- MDL： MFCD21770396
- Inchi： 1S/C8H15NO2S/c1-2-11-8(10)5-7-6-12-4-3-9-7/h7,9H,2-6H2,1H3
- InChI Key： DHFLUKXWPZKLMD-UHFFFAOYSA-N
- SMILES： S1CCNC(CC(=O)OCC)C1

Computed Properties

Exact Mass: 189.08234989Da
Monoisotopic Mass: 189.08234989Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 152
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 63.6Å²

ethyl 2-(thiomorpholin-3-yl)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-869048-1g	ethyl 2-(thiomorpholin-3-yl)acetate	149377-43-5		1g	$914.0	2023-09-02
Enamine	EN300-869048-5g	ethyl 2-(thiomorpholin-3-yl)acetate	149377-43-5		5g	$2650.0	2023-09-02
Enamine	EN300-869048-10g	ethyl 2-(thiomorpholin-3-yl)acetate	149377-43-5		10g	$3929.0	2023-09-02
Enamine	EN300-869048-0.05g	ethyl 2-(thiomorpholin-3-yl)acetate	149377-43-5	95.0%	0.05g	$768.0	2025-03-21
Enamine	EN300-869048-0.1g	ethyl 2-(thiomorpholin-3-yl)acetate	149377-43-5	95.0%	0.1g	$804.0	2025-03-21
Enamine	EN300-869048-0.25g	ethyl 2-(thiomorpholin-3-yl)acetate	149377-43-5	95.0%	0.25g	$840.0	2025-03-21
Enamine	EN300-869048-0.5g	ethyl 2-(thiomorpholin-3-yl)acetate	149377-43-5	95.0%	0.5g	$877.0	2025-03-21
Enamine	EN300-869048-1.0g	ethyl 2-(thiomorpholin-3-yl)acetate	149377-43-5	95.0%	1.0g	$914.0	2025-03-21
Enamine	EN300-869048-2.5g	ethyl 2-(thiomorpholin-3-yl)acetate	149377-43-5	95.0%	2.5g	$1791.0	2025-03-21
Enamine	EN300-869048-5.0g	ethyl 2-(thiomorpholin-3-yl)acetate	149377-43-5	95.0%	5.0g	$2650.0	2025-03-21